Cas no 392253-02-0 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide
• CAS No: 392253-02-0
• MF: C₁₇H₂₁N₃OS
• MW: 315.43314242363
• CID: 5964112
• PubChem ID: 5048301
• Update Time: 2025-07-08

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide
• N-(2-(tert-butyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide
• Benzamide, N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-methyl-
• Oprea1_033127
• AKOS024576246
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-4-methylbenzamide
• F0396-0027
• 392253-02-0
• SR-01000442608-1
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-4-methylbenzamide
• SR-01000442608

• Inchi： 1S/C17H21N3OS/c1-11-5-7-12(8-6-11)16(21)18-15-13-9-22-10-14(13)19-20(15)17(2,3)4/h5-8H,9-10H2,1-4H3,(H,18,21)
• InChI Key： GAZAAQJWMDDMDZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C(C)(C)C)N=C2CSCC2=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 315.14053348g/mol
• Monoisotopic Mass: 315.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 423.3±45.0 °C(Predicted)
• pka: 12.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide

Comprehensive Overview of N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide (CAS No. 392253-02-0)

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide (CAS No. 392253-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the tert-butyl group and the 4-methylbenzamide moiety, contribute to its potential applications in drug discovery and material science.

The molecular structure of N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide combines a thienopyrazole core with a benzamide substituent, making it an interesting candidate for studying structure-activity relationships (SAR). Researchers are particularly interested in how the tert-butyl group influences the compound's stability and reactivity. Recent studies have explored its potential as a kinase inhibitor, a topic of high relevance in cancer research and autoimmune disease treatment.

In the context of current pharmaceutical trends, 392253-02-0 aligns with the growing demand for small molecule therapeutics. The compound's moderate lipophilicity, conferred by the tert-butyl and methyl groups, suggests favorable pharmacokinetic properties. This characteristic is particularly valuable in drug development, where researchers seek compounds with optimal bioavailability and blood-brain barrier penetration capabilities.

The synthesis of N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide typically involves multi-step organic reactions, with the thienopyrazole core serving as the key intermediate. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the industry's shift toward sustainable practices. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis.

Beyond pharmaceutical applications, 392253-02-0 has shown promise in materials science. The thienopyrazole scaffold is being investigated for its potential in organic electronics and photovoltaic materials. This dual applicability in both life sciences and material sciences makes N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide a compound of interdisciplinary interest.

The commercial availability of CAS 392253-02-0 has increased in recent years, driven by growing research interest. Suppliers typically offer this compound in milligram to gram quantities for research purposes, with purity levels ranging from 95% to 98%. Storage recommendations generally suggest keeping the material in a cool, dry environment, protected from light to maintain stability.

From a regulatory perspective, N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should always consult local regulations before handling or transporting the compound. The safety data sheet (SDS) provides essential information about proper handling procedures and personal protective equipment recommendations.

Future research directions for 392253-02-0 may explore its potential as a selective enzyme modulator or investigate its structure-activity relationships in greater depth. The compound's versatility makes it a valuable tool for medicinal chemistry programs targeting various disease pathways. Additionally, its potential applications in catalysis and polymer chemistry warrant further investigation.

For researchers seeking alternatives or derivatives, structural modifications of the thienopyrazole core or the benzamide moiety could yield compounds with improved properties. The scientific literature contains numerous examples of related structures that might serve as inspiration for further development of N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide analogs.

In conclusion, CAS 392253-02-0 represents an intriguing chemical entity with potential across multiple scientific disciplines. Its unique combination of a thienopyrazole scaffold with tert-butyl and benzamide substituents offers numerous possibilities for research and development. As interest in heterocyclic compounds continues to grow, N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-4-methylbenzamide will likely remain an important subject of study in both academic and industrial settings.